Cas no 59488-35-6 ((4,5-Dichloro-2-nitrophenyl)hydrazine)

• Product Name: (4,5-Dichloro-2-nitrophenyl)hydrazine
• CAS No: 59488-35-6
• MF: C₆H₅Cl₂N₃O₂
• MW: 222.028798818588
• CID: 2834223
• PubChem ID: 12276571
• Update Time: 2025-05-20

(4,5-Dichloro-2-nitrophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• STK661560
• 59488-35-6
• AB01334447-02
• DTXSID70483700
• SBB014821
• Hydrazine, (4,5-dichloro-2-nitrophenyl)-
• 4,5-dichloro-2-nitrophenylhydrazine
• AKOS000425206
• NCGC00342831-01
• CS-0322840
• (4,5-Dichloro-2-nitrophenyl)hydrazine

• Inchi： 1S/C6H5Cl2N3O2/c7-3-1-5(10-9)6(11(12)13)2-4(3)8/h1-2,10H,9H2
• InChI Key： DMYVUIAJZAMOOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NN)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 220.9758818Da
• Monoisotopic Mass: 220.9758818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4,5-Dichloro-2-nitrophenyl)hydrazine

Introduction to (4,5-Dichloro-2-nitrophenyl)hydrazine (CAS No. 59488-35-6)

(4,5-Dichloro-2-nitrophenyl)hydrazine, also known by its CAS number 59488-35-6, is a significant compound in the field of chemical and pharmaceutical research. This compound is a hydrazine derivative characterized by its unique chemical structure, which includes dichloro and nitro substituents on a phenyl ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable reagent in various applications, including the synthesis of pharmaceuticals and the development of novel materials.

The molecular formula of (4,5-Dichloro-2-nitrophenyl)hydrazine is C₆H₅Cl₂N₃O₂, and its molecular weight is approximately 200.07 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in both academic and industrial settings.

In the realm of pharmaceutical research, (4,5-Dichloro-2-nitrophenyl)hydrazine has garnered attention due to its potential as an intermediate in the synthesis of various drugs. One notable application is in the development of antifungal agents. Recent studies have shown that derivatives of this compound exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the formulation of new antifungal medications.

Beyond its role in drug synthesis, (4,5-Dichloro-2-nitrophenyl)hydrazine has also been explored for its use in materials science. Researchers have utilized this compound to develop novel polymers with enhanced mechanical and thermal properties. For instance, copolymers derived from (4,5-Dichloro-2-nitrophenyl)hydrazine have shown improved stability under harsh environmental conditions, making them suitable for applications in coatings and adhesives.

The biological activity of (4,5-Dichloro-2-nitrophenyl)hydrazine has been a subject of interest in toxicology studies. While it is not classified as a hazardous substance under current regulations, it is important to handle this compound with care due to its reactivity and potential for forming toxic byproducts. Studies have shown that exposure to high concentrations can cause irritation to the eyes and respiratory system, emphasizing the need for proper safety protocols during handling.

In the context of environmental chemistry, the fate and behavior of (4,5-Dichloro-2-nitrophenyl)hydrazine in various media have been investigated. Research indicates that it can be biodegraded under certain conditions, although its persistence in soil and water environments depends on factors such as pH, temperature, and microbial activity. Understanding these dynamics is crucial for assessing the environmental impact of this compound when used in industrial processes.

The synthesis of (4,5-Dichloro-2-nitrophenyl)hydrazine typically involves multi-step reactions starting from readily available precursors such as 4,5-dichloro-2-nitrobenzene. The process often includes reduction steps to form the hydrazine derivative. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, (4,5-Dichloro-2-nitrophenyl)hydrazine (CAS No. 59488-35-6) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure endows it with valuable properties that make it an important reagent in drug development, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.